Cas no 7470-79-3 (4-[[2-amino-4-(dimethylamino)phenyl]methyl]-3-n,3-n,6-trimethylbenzene-1,3-diamine)

• Product name: 4-[[2-amino-4-(dimethylamino)phenyl]methyl]-3-n,3-n,6-trimethylbenzene-1,3-diamine
• CAS No: 7470-79-3
• MF: C₁₈H₂₆N₄
• Molecular Weight: 298.42584
• CID: 979967
• PubChem ID: 345115

4-[[2-amino-4-(dimethylamino)phenyl]methyl]-3-n,3-n,6-trimethylbenzene-1,3-diamine Properties

Names and Identifiers

• 4-[[2-amino-4-(dimethylamino)phenyl]methyl]-3-n,3-n,6-trimethylbenzene-1,3-diamine
• AC1L823A
• NSC402446
• NSC-402446
• 7470-79-3
• DTXSID10322947

• Inchi： InChI=1S/C18H26N4/c1-12-8-14(18(22(4)5)11-16(12)19)9-13-6-7-15(21(2)3)10-17(13)20/h6-8,10-11H,9,19-20H2,1-5H3
• InChIKey： XCPLWMLWHBJEHR-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1N)N(C)C)CC2=C(C=C(C=C2)N(C)C)N

Computed Properties

• 精确分子量: 298.21598
• 同位素质量: 298.21574685g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 4
• 重原子数量: 22
• 可旋转化学键数量: 4
• 复杂度: 344
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 3.1
• 拓扑分子极性表面积: 58.5Ų

Experimental Properties

• PSA: 58.52
• LogP: 4.04460